Cas no 1251941-18-0 (3-Bromo-6-chloro-5-iodopyrazin-2-amine)
3-Bromo-6-chloro-5-iodopyrazin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-6-chloro-5-iodopyrazin-2-amine
- O10971
- CS-0157943
- AKOS027440953
- BS-14809
- 1251941-18-0
- SCHEMBL10109830
- C4H2BrClIN3
- MFCD29472378
- 3-Bromo-6-chloro-5-iodopyrazin-2-amine
-
- MDL: MFCD29472378
- Inchi: 1S/C4H2BrClIN3/c5-1-4(8)10-2(6)3(7)9-1/h(H2,8,10)
- InChI Key: YXQYTWWGBBHZBS-UHFFFAOYSA-N
- SMILES: IC1C(=NC(=C(N=1)Br)N([H])[H])Cl
Computed Properties
- Exact Mass: 332.81653g/mol
- Monoisotopic Mass: 332.81653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 51.8
3-Bromo-6-chloro-5-iodopyrazin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Bromo-6-chloro-5-iodopyrazin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CS447-100mg |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 97% | 100mg |
1018CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CS447-250mg |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 97% | 250mg |
2320CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CS447-1g |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 97% | 1g |
3825.0CNY | 2021-07-17 | |
| Chemenu | CM248492-1g |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 95% | 1g |
$468 | 2021-08-04 | |
| Chemenu | CM248492-5g |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 95% | 5g |
$1169 | 2021-08-04 | |
| TRC | B871063-10mg |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B871063-50mg |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B871063-100mg |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 100mg |
$ 230.00 | 2022-06-06 | ||
| Chemenu | CM248492-100mg |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 95% | 100mg |
$71 | 2023-02-18 | |
| Chemenu | CM248492-250mg |
3-Bromo-6-chloro-5-iodopyrazin-2-amine |
1251941-18-0 | 95% | 250mg |
$127 | 2023-02-18 |
3-Bromo-6-chloro-5-iodopyrazin-2-amine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3-Bromo-6-chloro-5-iodopyrazin-2-amine
Introduction to 3-Bromo-6-chloro-5-iodopyrazin-2-amine (CAS No. 1251941-18-0)
3-Bromo-6-chloro-5-iodopyrazin-2-amine (CAS No. 1251941-18-0) is a halogenated pyrazine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine, chlorine, and iodine substituent on the pyrazine ring, which contribute to its distinct chemical and biological properties. The compound's versatility and potential for therapeutic applications have made it a focal point of numerous studies aimed at understanding its mechanisms of action and potential uses in drug development.
The molecular formula of 3-Bromo-6-chloro-5-iodopyrazin-2-amine is C5H3BrClIN2, and its molecular weight is 308.34 g/mol. The compound's structure consists of a pyrazine ring with three halogen substituents, which impart specific electronic and steric effects that influence its reactivity and biological activity. These halogen substituents are known to play a crucial role in modulating the compound's interactions with biological targets, making it a valuable scaffold for the design of novel therapeutic agents.
In recent years, 3-Bromo-6-chloro-5-iodopyrazin-2-amine has been extensively studied for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its activity against various pathogens, including bacteria and viruses. Research has shown that this compound exhibits potent antimicrobial properties, particularly against multidrug-resistant strains, which are a growing concern in clinical settings. The mechanism by which 3-Bromo-6-chloro-5-iodopyrazin-2-amine exerts its antimicrobial effects is not yet fully understood, but it is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.
Beyond its antimicrobial properties, 3-Bromo-6-chloro-5-iodopyrazin-2-amine has also shown promise in the treatment of cancer. Studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Additionally, it has been found to inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell cycle regulation and angiogenesis. These findings suggest that 3-Bromo-6-chloro-5-iodopyrazin-2-amine may have potential as a novel anticancer agent, particularly for the treatment of solid tumors.
The pharmacokinetic properties of 3-Bromo-6-chloro-5-iodopyrazin-2-amine have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting that it may be safe for use in humans.
In addition to its direct therapeutic applications, 3-Bromo-6-chloro-5-iodopyrazin-2-amine has also been explored as a tool for chemical biology research. Its unique structure makes it an excellent probe for studying the interactions between halogenated compounds and biological targets. For example, researchers have used this compound to investigate the role of halogen bonds in protein-ligand interactions, providing insights into the design of more potent and selective inhibitors.
The synthesis of 3-Bromo-6-chloro-5-iodopyrazin-2-amine has been optimized to improve yield and purity, making it more accessible for large-scale production. Various synthetic routes have been developed, including multistep processes involving halogenation reactions and functional group manipulations. These synthetic methods have been refined to minimize side reactions and ensure high product quality, which is essential for both research and commercial applications.
In conclusion, 3-Bromo-6-chloro-5-iodopyrazin-2-am ine (CAS No. 1251941 - 18 - 0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its potent biological activities , make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to uncover new insights into the mechanisms underlying its effects , paving the way for innovative treatments in areas such as antimicrobial therapy and cancer treatment . As our understanding of this compound deepens , it is likely to play an increasingly important role in advancing medical science and improving patient outcomes .
1251941-18-0 (3-Bromo-6-chloro-5-iodopyrazin-2-amine) Related Products
- 1823338-23-3(3-Bromo-5-chloro-6-iodopyrazin-2-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)